Cas no 1820569-64-9 ((2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: (2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1820569-64-9
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 5834093
• PubChem ID: 91654363
• Update Time: 2025-05-30

(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1820569-64-9
• EN300-192782
• (2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C13H20N4O3/c1-8-10(7-15-16(8)2)12-9(13(14)19)6-11(18)17(12)4-5-20-3/h7,9,12H,4-6H2,1-3H3,(H2,14,19)/t9-,12-/m1/s1
• InChI Key： NWTCVVJPXMPPOJ-BXKDBHETSA-N
• SMILES： O=C1C[C@@H](C(N)=O)[C@H](C2C=NN(C)C=2C)N1CCOC

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 90.4Ų

Additional information on (2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide

Introduction to (2R,3R)-2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)-1-(2-Methoxyethyl)-5-Oxopyrrolidine-3-Carboxamide (CAS No. 1820569-64-9)

The compound (2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide, identified by the CAS registry number CAS No. 1820569-64-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role in drug discovery. The structure of this compound is characterized by a pyrrolidine ring system with specific substituents that confer unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging state-of-the-art methodologies such as asymmetric catalysis and stereo-selective reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its application in complex molecular systems. The pyrazole moiety present in the structure is particularly noteworthy due to its ability to engage in hydrogen bonding and π-interactions, which are critical for bioavailability and target binding in pharmacological applications.

The carboxamide group attached to the pyrrolidine ring further enhances the compound's functionality by introducing additional hydrogen bonding capabilities. This feature is essential for optimizing pharmacokinetic properties such as solubility and permeability, making it a promising candidate for drug delivery systems. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutics targeting specific protein-protein interactions (PPIs), a challenging yet highly rewarding area in medicinal chemistry.

In terms of structural elucidation, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided unprecedented insights into the spatial arrangement of atoms within this molecule. These studies have revealed that the stereochemistry at positions 2R and 3R plays a pivotal role in determining the compound's conformational flexibility and binding affinity to biological targets. Such insights are invaluable for rational drug design and optimization processes.

The synthesis of this compound involves a multi-step process that begins with the preparation of key intermediates such as pyrazole derivatives and pyrrolidine precursors. Advanced coupling reactions, including amide bond formation under mild conditions, are employed to assemble the final product with high stereochemical fidelity. The use of protecting groups and deprotection strategies ensures that sensitive functional groups remain intact throughout the synthesis.

From an applications perspective, this compound has shown promise in several research areas. In medicinal chemistry, it serves as a valuable tool for studying enzyme inhibition mechanisms due to its ability to modulate key enzymatic pathways. Additionally, its unique electronic properties make it an attractive candidate for use in agrochemicals, where it can act as an effective biocontrol agent against plant pathogens.

In conclusion, (2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-(2-methoxyethyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1820569-64-9) represents a cutting-edge advancement in organic synthesis with broad implications across multiple disciplines. Its intricate structure and functional groups position it as a versatile building block for future innovations in drug discovery and materials science.